![molecular formula C15H13N3O2 B2401464 1-benzyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid CAS No. 1245568-72-2](/img/structure/B2401464.png)
1-benzyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-Benzyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid (BPCA) is a small molecule that has been studied for its potential applications in various scientific fields. BPCA is a stable, water-soluble compound that is commercially available and has been used in a variety of research applications. BPCA has been studied for its potential as an anti-inflammatory, anti-cancer, and anti-fungal agent. In addition, BPCA has been studied for its potential to modulate cellular processes, such as apoptosis, cell cycle progression, and cell death. BPCA has also been studied for its potential to modulate the activity of enzymes and proteins involved in metabolic pathways.
Scientific Research Applications
Synthesis and Derivative Formation
Functionalization Reactions : Studies have shown that 1H-pyrazole-3-carboxylic acid derivatives can be effectively functionalized. For instance, one study achieved the conversion of 1H-pyrazole-3-carboxylic acid into corresponding 1H-pyrazole-3-carboxamide via reaction with 2,3-diaminopyridine, highlighting the versatility in functionalizing these compounds (Yıldırım, Kandemirli, & Demir, 2005).
Reactions with Hydroxylamines and Carbazates : Another study reported on the reactions of 1H-pyrazole-3-carboxylic acid chloride with various hydroxylamines and carbazates, leading to the formation of novel N-substituted-4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxamides and related compounds. This indicates a broad range of possible derivatives from the base compound (Korkusuz & Yıldırım, 2010).
Biological and Pharmacological Studies
- Antimicrobial Activities : Pyrazole derivatives, including those related to 1-benzyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid, have been studied for their antimicrobial activities. A particular study synthesized and tested a variety of pyrazole derivatives for anti-microbial activities against standard bacterial and fungal strains, demonstrating the potential of these compounds in pharmacology (Shubhangi et al., 2019).
Material Science and Other Applications
- Potential in Nonlinear Optics : Pyrazole derivatives have also been explored in the field of material science. A study synthesized a series of N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates and evaluated them as potential nonlinear optical (NLO) materials. This research demonstrates the utility of such compounds in advanced material applications (Chandrakantha et al., 2013).
properties
IUPAC Name |
1-benzyl-5-pyrrol-1-ylpyrazole-4-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O2/c19-15(20)13-10-16-18(11-12-6-2-1-3-7-12)14(13)17-8-4-5-9-17/h1-10H,11H2,(H,19,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTKROYWQXJBPBU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=C(C=N2)C(=O)O)N3C=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.